Cas no 900641-05-6 ((2-methoxy-5-methylphenyl)methyl(methyl)amine)

• Product Name: (2-methoxy-5-methylphenyl)methyl(methyl)amine
• CAS No: 900641-05-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD07366326
• CID: 2103019
• PubChem ID: 4962726
• Update Time: 2025-10-17

(2-methoxy-5-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-5-methylphenyl)-N-methylmethanamine
• [(2-methoxy-5-methylphenyl)methyl](methyl)amine
• N-(2-METHOXY-5-METHYLBENZYL)-N-METHYLAMINE
• IGPRRNIFQCPZDU-UHFFFAOYSA-N
• (2-methoxy-5-methylphenyl)methyl(methyl)amine

• MDL： MFCD07366326
• Inchi： 1S/C10H15NO/c1-8-4-5-10(12-3)9(6-8)7-11-2/h4-6,11H,7H2,1-3H3
• InChI Key： IGPRRNIFQCPZDU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-methoxy-5-methylphenyl)methyl(methyl)amine

(2-methoxy-5-methylphenyl)methyl(methyl)amine (CAS No. 900641-05-6): A Comprehensive Overview

(2-methoxy-5-methylphenyl)methyl(methyl)amine, also known by its CAS number 900641-05-6, is a versatile organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its molecular formula C₁₁H₁₅NO and a molecular weight of 181.23 g/mol. The compound's structure consists of a 2-methoxy-5-methylphenyl group attached to a methyl(methyl)amine moiety, making it an interesting subject for both academic research and industrial applications.

The synthesis of (2-methoxy-5-methylphenyl)methyl(methyl)amine can be achieved through various methods, including the reaction of 2-methoxy-5-methylbenzyl chloride with methylamine. This process involves the nucleophilic substitution of the chloride ion by the amine group, resulting in the formation of the desired product. The synthetic route is well-documented in the literature and has been optimized for high yields and purity, making it accessible for large-scale production.

In terms of its physical properties, (2-methoxy-5-methylphenyl)methyl(methyl)amine is a colorless to pale yellow liquid with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's stability is generally good under standard laboratory conditions, although it should be stored in a cool, dry place to prevent degradation.

The biological activity of (2-methoxy-5-methylphenyl)methyl(methyl)amine has been the subject of several recent studies. One notable area of research involves its potential as a ligand for various receptors in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function. This interaction has led to interest in its potential therapeutic applications for conditions such as depression and anxiety disorders.

Furthermore, (2-methoxy-5-methylphenyl)methyl(methyl)amine has been investigated for its effects on neuroinflammation. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in microglial cells. These findings suggest that it may have anti-inflammatory properties that could be beneficial in treating neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, (2-methoxy-5-methylphenyl)methyl(methyl)amine has also been explored for its use as an intermediate in the synthesis of more complex molecules. Its unique structure makes it an attractive starting material for the development of novel drugs and pharmaceuticals. For example, it can be used as a building block for synthesizing compounds with improved pharmacokinetic properties or enhanced biological activity.

The environmental impact of (2-methoxy-5-methylphenyl)methyl(methyl)amine is another important consideration. While there is limited data available on its environmental fate and toxicity, preliminary studies suggest that it may have low environmental persistence and toxicity. However, further research is needed to fully understand its potential ecological effects and to ensure its safe use in industrial processes.

In conclusion, (2-methoxy-5-methylphenyl)methyl(methyl)amine (CAS No. 900641-05-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure, combined with its biological activity and synthetic versatility, makes it an intriguing subject for ongoing research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.